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Introduction

Metolcarb, a carbamate insecticide, has been utilized in agricultural applications to control a
range of insect pests. As with any pesticide, understanding its potential impact on non-target
organisms is crucial for a comprehensive environmental risk assessment. This technical guide
provides a detailed toxicological profile of Metolcarb, focusing on its effects on various non-
target organisms. The information is compiled from available scientific literature and databases,
adhering to standardized testing protocols where possible. It is important to note that while
specific data for Metolcarb is presented where available, in instances of data gaps, information
from closely related carbamate insecticides may be used to provide a broader understanding of
potential toxicological effects, and any such instances are clearly indicated.

Metolcarb functions as a reversible inhibitor of the acetylcholinesterase (AChE) enzyme.[1][2]
This inhibition leads to the accumulation of the neurotransmitter acetylcholine at nerve
synapses, causing continuous nerve stimulation, which can result in paralysis and death in
target insects. However, this mode of action is not specific to insects and can also affect a wide
range of non-target organisms that possess a cholinergic nervous system.

Ecotoxicological Data

The following tables summarize the available quantitative data on the acute and chronic toxicity
of Metolcarb to various non-target organisms.
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Table 1: Acute Toxicity of Metolcarb to Non-Target

Organisms
Organism

Species Endpoint Value Reference
Group

] Cyprinus carpio
Fish 96-hour LC50 >12.00 mg/L [3]
(Common Carp)

Earthworms Eisenia fetida 14-day LC50 >1000 mg/kg soil  [1]
Aquatic ] Data not
Daphnia magna 48-hour EC50 )
Invertebrates available
Pseudokirchnerie Data not
Algae ) 72-hour EC50 ]
lla subcapitata available
B Apis mellifera Acute Contact Data not
ees
(Honeybee) LD50 available
Data not

Acute Oral LD50 ]
available

LC50: The concentration of a substance that is lethal to 50% of the test organisms. EC50: The
concentration of a substance that causes a specified effect in 50% of the test organisms. LD50:
The dose of a substance that is lethal to 50% of the test organisms.

Table 2: Chronic and Sublethal Effects of Metolcarb on
Non-Target Organisms
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Organism . .
Species Endpoint Value Reference
Group
Oncorhynchus
] ] ] ] Data not
Fish mykiss (Rainbow  Chronic NOEC ]
available
Trout)
Aquatic ) Reproduction Data not
Daphnia magna )
Invertebrates NOEC available
Sublethal
exposure to
Reproduction carbamates can
Earthworms Eisenia fetida and Growth lead to reduced [2]
Effects growth and
cocoon
production.
Sublethal doses
of carbamates
Apis mellifera can impair
Bees Sublethal Effects

(Honeybee)

foraging behavior
and immune

function.

NOEC: No Observed Effect Concentration. The highest tested concentration of a substance at

which no statistically significant adverse effect is observed. LOEC: Lowest Observed Effect

Concentration. The lowest tested concentration of a substance at which a statistically

significant adverse effect is observed.

Experimental Protocols

The toxicological data presented in this guide are typically generated following standardized

experimental protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD). These guidelines ensure the reliability and comparability

of data across different studies and laboratories.

Fish Acute Toxicity Test (Following OECD Guideline 203)
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This test is designed to determine the median lethal concentration (LC50) of a substance in fish

over a 96-hour exposure period.

Test Species: A recommended species is the Rainbow Trout (Oncorhynchus mykiss).

Test Conditions: Fish are exposed to a range of concentrations of the test substance in a
semi-static or flow-through system. Water quality parameters such as temperature, pH, and
dissolved oxygen are maintained within a narrow range.

Procedure: A predetermined number of fish are introduced into test chambers containing
different concentrations of Metolcarb. Observations of mortality and any sublethal effects
are made at 24, 48, 72, and 96 hours.

Data Analysis: The LC50 value and its 95% confidence limits are calculated using
appropriate statistical methods, such as probit analysis.

Earthworm Acute Toxicity Test (Following OECD
Guideline 207)

This test evaluates the acute toxicity of a substance to earthworms in an artificial soil substrate.

Test Species:Eisenia fetida is a commonly used species.

Test Conditions: The test substance is mixed into a standardized artificial soil. The test is
conducted in controlled temperature and light conditions.

Procedure: A defined number of adult earthworms are introduced into containers with the
treated soil. Mortality is assessed at 7 and 14 days. Sublethal effects such as changes in
body weight and behavior are also recorded.

Data Analysis: The 14-day LC50 is calculated.

Daphnia sp. Acute Immobilisation Test (Following OECD
Guideline 202)

This test assesses the acute toxicity of a substance to Daphnia magna by determining the

concentration that immobilizes 50% of the test organisms within 48 hours.
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o Test Organism:Daphnia magna neonates (<24 hours old) are used.

» Test Conditions: Daphnids are exposed to a series of concentrations of the test substance in
a static system under controlled temperature and light conditions.

e Procedure: A set number of daphnids are placed in test vessels with the Metolcarb
solutions. Immobilization is observed at 24 and 48 hours.

Data Analysis: The 48-hour EC50 for immobilization is calculated.

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test (Following OECD Guideline 201)

This test determines the effect of a substance on the growth of freshwater green algae.
o Test Species:Pseudokirchneriella subcapitata is a standard test species.

o Test Conditions: Algal cultures are exposed to various concentrations of the test substance in
a nutrient-rich medium under continuous illumination and controlled temperature.

e Procedure: The growth of the algal population is measured over a 72-hour period, typically
by cell counting or measuring biomass.

Data Analysis: The 72-hour EC50 for growth inhibition is determined.

Honeybee Acute Contact and Oral Toxicity Tests
(Following OECD Guidelines 214 and 213)

These tests evaluate the acute toxicity of a substance to honeybees through contact and oral
exposure routes.

» Test Species: Adult worker honeybees (Apis mellifera) are used.

e Acute Contact Test (OECD 214): A precise dose of the test substance is topically applied to
the thorax of individual bees.

e Acute Oral Test (OECD 213): Bees are fed a sucrose solution containing a known
concentration of the test substance.
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e Procedure: For both tests, bees are observed for mortality and any sublethal effects at
specified time intervals, typically up to 96 hours.

» Data Analysis: The LD50 values for both contact and oral exposure are calculated.

Signaling Pathways and Experimental Workflows
Acetylcholinesterase Inhibition Pathway

Metolcarb, like other carbamate insecticides, exerts its primary toxic effect through the
inhibition of the acetylcholinesterase (AChE) enzyme. The following diagram illustrates this
mechanism.

Cholinergic Synapse

Acetylcholine (ACh)
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Mechanism of Acetylcholinesterase Inhibition by Metolcarb.

General Experimental Workflow for Acute Toxicity
Testing
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The following diagram outlines a typical workflow for conducting an acute toxicity test on a non-
target organism.

Preparation Phase

Acclimation of Preparation of
Test Organisms Test Solutions

Expo ase

Exposure of Organisms
to Test Concentrations

Regular Observation
(e.q., 24, 48, 72, 96h)

Data Anal;sis Phase

Data Collection
(Mortality, Sublethal Effects)

Statistical Analysis
(e.g., Probit Analysis)

Determination of
Toxicity Endpoint
(e.g., LC50, EC50)

Click to download full resolution via product page

General workflow for an acute toxicity study.

Conclusion
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The available data indicates that Metolcarb, through its mechanism of acetylcholinesterase
inhibition, poses a potential risk to a variety of non-target organisms. While acute toxicity data
for some species, such as the common carp, suggest moderate toxicity, significant data gaps
remain for other important non-target groups, including aquatic invertebrates, algae, and bees.
Furthermore, the potential for sublethal effects, such as impaired reproduction and behavior,
highlights the need for a more comprehensive understanding of the chronic risks associated
with Metolcarb exposure. The standardized OECD testing protocols provide a robust
framework for generating the necessary data to fill these knowledge gaps and to conduct a
thorough environmental risk assessment. Future research should focus on generating specific
toxicity data for Metolcarb across a wider range of non-target species and investigating the
long-term consequences of sublethal exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676512?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

